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Compound of Interest

Compound Name: Angulatin E

Cat. No.: B15140883 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Angulatin E is a naturally occurring sesquiterpenoid isolated from the plant Celastrus

angulatus, a species known for producing a variety of bioactive compounds. As a member of

the terpene class of natural products, Angulatin E possesses a complex chemical structure

that has garnered interest within the scientific community. This technical guide provides a

summary of the currently available physical and chemical properties of Angulatin E, intended

to serve as a foundational resource for researchers and professionals in the fields of natural

product chemistry, pharmacology, and drug development.

Chemical and Physical Properties
While comprehensive experimental data for Angulatin E is limited in publicly accessible

literature, the following key identifiers and properties have been established. These data points

are crucial for the identification and characterization of the compound.
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Property Value Source

Molecular Formula C₃₅H₄₈O₁₃ [1][2]

Molecular Weight 676.75 g/mol [1][2]

CAS Number 403613-20-7 [1]

Classification
Natural Product,

Sesquiterpene
[1]

Source Organism Celastrus angulatus Maxim. [1]

Note on Data Availability: Specific quantitative physical properties such as melting point, boiling

point, and solubility in various solvents are not readily available in the surveyed literature.

Further experimental characterization is required to determine these values.

Experimental Protocols
Detailed experimental protocols for the isolation, purification, and characterization of Angulatin
E are not extensively documented in publicly available resources. However, general

methodologies for the extraction and isolation of sesquiterpenes from plant material can be

inferred.

General Isolation Workflow
The isolation of sesquiterpenoids like Angulatin E from Celastrus angulatus typically involves a

multi-step process. The following diagram illustrates a logical workflow that would be employed

in a natural product chemistry laboratory.
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General Isolation Workflow for Angulatin E
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Caption: A generalized workflow for the isolation and purification of Angulatin E from its natural

source.

Spectroscopic Characterization
The structural elucidation of Angulatin E would rely on a combination of spectroscopic

techniques. While the specific spectral data for Angulatin E is not available, the following

methods would be essential for its characterization:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are fundamental for

determining the carbon-hydrogen framework of the molecule. 2D NMR techniques such as

COSY, HSQC, and HMBC would be employed to establish connectivity and stereochemistry.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the

molecular formula by providing a highly accurate mass measurement. Fragmentation

patterns observed in MS/MS experiments can offer insights into the compound's structure.

Infrared (IR) Spectroscopy: IR spectroscopy would be utilized to identify the presence of key

functional groups within the Angulatin E molecule, such as hydroxyl (-OH), carbonyl (C=O),

and ether (C-O-C) groups.

Ultraviolet-Visible (UV-Vis) Spectroscopy: UV-Vis spectroscopy can provide information

about any chromophores present in the molecule, which can aid in structural elucidation.

Biological Activity and Signaling Pathways
Currently, there is no specific information in the public domain detailing the biological activity or

the mechanism of action of Angulatin E. It is known to be an active ingredient in the

preparation of "celangulin TC," suggesting it may contribute to the overall bioactivity of this

preparation.[1]

Given that many sesquiterpenoids exhibit a range of biological activities, potential areas of

investigation for Angulatin E could include anti-inflammatory, anti-cancer, or neuroprotective

effects. To explore these possibilities, a logical experimental approach would involve a series of

in vitro and in vivo assays.
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Investigative Approach for Biological Activity
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Caption: A proposed logical workflow for the investigation of the biological activity and signaling

pathways of Angulatin E.

Conclusion
Angulatin E is a sesquiterpenoid with a defined chemical identity but limited publicly available

data regarding its specific physical, chemical, and biological properties. This guide consolidates

the known information and outlines standard methodologies for its further investigation. The

complex structure of Angulatin E suggests potential for interesting biological activity, making it

a candidate for further research and development in the pharmaceutical and life sciences
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sectors. The elucidation of its complete physicochemical profile and biological functions will

require dedicated experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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